Cas no 1221287-27-9 (O-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}hydroxylamine)

• Product Name: O-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}hydroxylamine
• CAS No: 1221287-27-9
• MF: C₆H₈F₃N₃O
• MW: 195.142431259155
• CID: 6063840
• PubChem ID: 165642330
• Update Time: 2025-05-20

O-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}hydroxylamine
• EN300-1953640
• 1221287-27-9
• O-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}hydroxylamine

• Inchi： 1S/C6H8F3N3O/c1-12-4(3-13-10)2-5(11-12)6(7,8)9/h2H,3,10H2,1H3
• InChI Key： XSFJATKMEFQKJY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CON)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 195.06194637g/mol
• Monoisotopic Mass: 195.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on O-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}hydroxylamine

Recent Advances in the Study of O-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}hydroxylamine (CAS: 1221287-27-9)

O-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}hydroxylamine (CAS: 1221287-27-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole-based structure and trifluoromethyl group, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. Recent studies have focused on its synthesis, mechanism of action, and potential biomedical applications, making it a subject of intense research interest.

The synthesis of O-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}hydroxylamine involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in further biological studies. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity and purity of the synthesized compound, ensuring its suitability for downstream applications.

One of the key areas of research involving this compound is its role as an enzyme inhibitor. Preliminary studies have demonstrated its ability to selectively inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its unique chemical properties, such as the presence of a hydroxylamine moiety, make it a valuable scaffold for the development of novel drug candidates. Researchers are currently exploring its interactions with various biological targets to elucidate its full therapeutic potential.

In the context of drug development, O-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}hydroxylamine has been investigated for its pharmacokinetic and pharmacodynamic properties. Recent in vitro and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its development as a drug. These studies have also highlighted the compound's stability and bioavailability, further supporting its potential as a lead compound in medicinal chemistry.

Furthermore, the compound's trifluoromethyl group has been a focal point of research due to its ability to enhance the metabolic stability and binding affinity of drug molecules. This feature, combined with the compound's overall structural properties, has led to its exploration in the design of next-generation therapeutics. Researchers are particularly interested in its application in the treatment of conditions such as cancer and neurodegenerative diseases, where enzyme modulation plays a critical role.

In conclusion, O-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}hydroxylamine (CAS: 1221287-27-9) represents a promising candidate for further research and development in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for understanding enzyme mechanisms and developing novel therapeutics. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in clinical applications.